Cas no 528-50-7 (D-(+)-Cellobiose)

• Product Name: D-(+)-Cellobiose
• CAS No: 528-50-7
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00064070
• CID: 38035
• PubChem ID: 24892946
• Update Time: 2026-04-16

D-(+)-Cellobiose Chemical and Physical Properties

Names and Identifiers

• BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE
• BETA-MALTOSE
• CELLOBIOSE, CHEMICALLY SYNTHESIZED
• CELLOBIOSE, D-(+)-(RG)
• 4-beta-D-Glucopyransoyl-D-glucopyranose
• D-cellobiose, pure
• D(+)Cellobiose (1.02352)
• 4-O-?D-Glucopyranosyl-D-glucopyranose
• D-(+)-Cellobiose
• 4-O-beta-Glucopyranosyl-D-glucose
• D-cellbiose
• Cellobiose
• CELLOBIOSE, D-(+)-(RG) PrintBack
• 4-(β-D-Glucosido)-D-glucose
• 4-O-β-D-Glucopyranosyl-D-glucose
• CalciuM carbonate
• Cellose
• D(+)-Cellobiose
• D-(+)-Cellose
• GLC1-B-4-D-GLC
• GLC-BETA1,4GLC
• β-Cellobiose
• β-D-Glc-(1→4)-D-Glc
• beta-Cellobiose
• D-Cellobiose
• 4-(beta-D-Glucosido)-D-glucose
• 4-O-beta-D-glucopyranosyl-beta-D-glucopyranose
• 4-O-beta-D-Glucopyranosyl-D-glucose
• D-Glucosyl-beta-(1-4)-D-glucose
• GUBGYTABKSRVRQ-QRZGKKJRSA-N
• 1-beta-D-Glucopyranosyl-4-beta-D-glucopyranose
• 4-beta-D-glucopyranosyl-D-glucopyranose
• beta-D-glucosyl-(1->4)-beta-D-glucose
• beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranose
• beta-D-Cellobiose
• Cbi
• delta-Cellobiose
• 2rfy
• D-Glucose
• 1z3t
• 4-(b-D-Glucosido)-D-glucose
• NSC 2559
• 528-50-7
• D-Glucose, 4-O-beta-D-glucopyranosyl-
• 6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl) tetrahydropyran-2-yl]oxy-tetrahydropyran-2,3,4-triol
• AKOS024462559
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• delta-Glucosyl-beta-(1-4)-delta-glucose
• UNII-BM3MOX055H
• CHEBI:36217
• beta-D-Glc-(1->4)-beta-D-Glc
• NCGC00095661-01
• D-Glucose, 4-O-.beta.-D-glucopyranosyl-
• Cellobiose (8CI)
• DSSTox_CID_25984
• DSSTox_GSID_45984
• C06422
• DSSTox_RID_81272
• 75E7DA6F-2B17-4FB0-A5D1-65DB9CE697EF
• CAS-528-50-7
• 4-(b-delta-Glucosido)-delta-glucose
• AI3-18877
• beta-D-Glc-(1-->4)-D-Glc
• D-Glucosyl-b-(1->4)-D-glucose
• Tox21_111512
• beta-D-Glcp-(1->4)-beta-D-Glcp
• D-Glucose, 4-O-beta-D-glucopyranosyl- (6CI,9CI)
• Glcb1-4Glcb
• AM83979
• 4-(beta-delta-Glucosido)-delta-glucose
• MFCD00136034
• EINECS 208-436-5
• beta-D-glucopyranose, 4-O-beta-D-glucopyranosyl-
• SCHEMBL21348
• CHEMBL1231670
• AS-11681
• delta-Glucosyl-beta-(1->4)-delta-glucose
• 1qi0
• 4-O-b-D-Glucopyranosyl-D-glucose
• D-Glucosyl-beta-(1->4)-D-glucose
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 4-O-beta-delta-Glucopyranosyl-delta-glucose
• D-Glucopyranose, 4-O-beta-D-glucopyranosyl-
• Q27104340
• delta-(+)-Cellobiose
• beta-D-Glc-(1-4)-D-Glc
• DTXSID00873933
• 4-Beta-delta-Glucopyranosyl-delta-glucopyranose
• GEO-04676
• Glcbeta1-4Glcbeta
• bmse000939
• bmse000138
• D-celiobiose
• C00185
• 16462-44-5
• 4-O-beta-D-glucopyranosyl-D-glucopyranose
• DTXSID001015527
• bmse000889
• (3R,4R,5S,6R)-6-(hydroxymethyl)-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,3,4-triol
• SCHEMBL233414
• beta-D-glucosyl-(1->4)-D-glucose
• Q409017
• 4-O-beta-D-glucopyranosyl--D-glucopyranose
• beta-D-glucopyranosyl-(1->4)-D-glucopyranose
• 28072-80-2
• CHEBI:17057
• 1-beta-D-Glucopyranosyl-4-D-glucopyranose
• DB02061
• b-D-GLC-(1->4)-b-D-GLC
• 4 O beta D Glucopyranosyl D glucopyranose
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-((2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxane-3,4,5-triol
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• DCellobiose
• 4(betaDGlucosido)Dglucose
• 2-(hydroxymethyl)-6-(4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxane-3,4,5-triol
• 4-O-b-D-Glucopyranosyl-b-D-glucopyranose
• Cellulose; ss-Amylose
• a-Cellulose (powdered)
• b-D-Glucosyl-(1->4)-b-D-glucose
• 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 4betaDGlucopyranosylDglucopyranose
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(((2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxy)oxane-3,4,5-triol
• DTXSID3045984
• 9004-34-6
• DGlucose, 4ObetaDglucopyranosyl
• 4ObetaDGlucopyranosylDglucose
• BM3MOX055H
• b-D-GLCP-(1->4)-b-D-GLCP
• DTXCID1025984
• D(+)Cellobiose
• b-cellobiose
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(((2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxy)oxane-3,4,5-triol
• DGlucosylbeta(14)Dglucose
• DTXCID201473793
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 1-b-D-Glucopyranosyl-4-b-D-glucopyranose
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-((2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxane-3,4,5-triol
• 208-436-5

• MDL： MFCD00064070
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12+/m1/s1
• InChI Key： GUBGYTABKSRVRQ-QRZGKKJRSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O
• BRN： 93795

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: White powder
• Density: 1.4149 (rough estimate)
• Melting Point: 239 °C (dec.) (lit.)
• Boiling Point: 667.931°C at 760 mmHg
• Flash Point: 357.8±31.5 °C
• Refractive Index: 34 ° (C=8, H2O)
• Water Partition Coefficient: Soluble in water (1 g/8ml). Insoluble in ether and ethanol.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 189.53000
• LogP: -5.39720
• Merck: 1961
• Specific Rotation: 34 º (c=1, H2O,15 hrs.)
• Solubility: Soluble in water

D-(+)-Cellobiose Security Information

• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds

Additional information on D-(+)-Cellobiose

D-(+)-Cellobiose (CAS No. 528-50-7): A Comprehensive Overview of Its Structure, Applications, and Recent Research Findings

D-(+)-Cellobiose, chemically identified by the CAS number 528-50-7, is a disaccharide that holds significant importance in the fields of chemistry, biochemistry, and pharmaceutical research. As a derivative of cellulose, it consists of two glucose units linked by a β-1,4 glycosidic bond. This compound has garnered considerable attention due to its diverse applications, ranging from food science to medicinal chemistry. The following sections provide an in-depth exploration of the structural characteristics, industrial uses, and the latest scientific advancements involving D-(+)-Cellobiose.

The molecular structure of D-(+)-Cellobiose is characterized by its linear configuration, where the two glucose moieties are arranged in an alternating fashion around the glycosidic bond. This unique arrangement imparts distinct chemical properties to the compound, making it a valuable substrate in enzymatic reactions and synthetic organic chemistry. The β-1,4 linkage is particularly noteworthy, as it influences the compound's solubility and reactivity in aqueous environments. These structural attributes have positioned D-(+)-Cellobiose as a key intermediate in the synthesis of more complex carbohydrates and derivatives.

In industrial applications, D-(+)-Cellobiose finds extensive use as a precursor in the production of bioactive compounds and enzymes. Its role in fermentation processes is particularly prominent, where it serves as a readily available carbon source for microorganisms. Recent studies have highlighted its potential in enhancing the efficiency of microbial strains used in bioremediation and biofuel production. The ability of D-(+)-Cellobiose to support robust microbial growth has opened new avenues for sustainable agricultural practices and waste management strategies.

Beyond its industrial significance, D-(+)-Cellobiose has emerged as a subject of intense research in pharmaceutical sciences. Its structural similarity to natural sugars has led to investigations into its potential as an anti-inflammatory agent and a modulator of gut microbiota. Preliminary clinical trials have demonstrated promising results regarding its ability to enhance gut health by promoting the growth of beneficial bacteria. These findings align with the growing interest in using dietary fibers and their derivatives to improve metabolic health and prevent chronic diseases.

The chemical reactivity of D-(+)-Cellobiose has also been extensively studied in recent years. Researchers have explored its transformation into various functionalized derivatives through enzymatic and chemical methods. These derivatives exhibit enhanced properties such as improved solubility and stability, making them suitable for pharmaceutical formulations. One notable example is its conversion into cellobiose esters, which have shown potential as non-viral vectors for gene delivery systems. Such innovations underscore the versatility of D-(+)-Cellobiose as a building block in medicinal chemistry.

Advances in analytical techniques have further facilitated the study of D-(+)-Cellobiose's interactions with biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular dynamics and binding affinities with target proteins. These studies have not only enhanced our understanding of D-(+)-Cellobiose's mechanism of action but also paved the way for designing more effective therapeutic agents based on its structure.

The environmental impact of utilizing D-(+)-Cellobiose as a raw material has also been a focus of recent research. Studies have demonstrated that its production from renewable sources such as agricultural waste can significantly reduce carbon footprints compared to traditional synthetic methods. This aligns with global efforts to develop greener alternatives in chemical manufacturing. Additionally, the biodegradability of D-(+)-Cellobiose ensures that its use does not contribute to environmental pollution, further reinforcing its sustainability profile.

In conclusion, D-(+)-Cellobiose (CAS No. 528-50-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic and analytical methodologies, continue to drive innovation in pharmaceuticals, biotechnology, and environmental science. As research progresses, it is anticipated that new applications and derivatives will emerge, further solidifying the importance of this versatile disaccharide.